Cas no 163704-72-1 (2,6-Diisopropyl-4-nitroaniline)

2,6-Diisopropyl-4-nitroaniline structure
163704-72-1 structure
Product Name:2,6-Diisopropyl-4-nitroaniline
CAS No:163704-72-1
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD03426208
CID:137279
PubChem ID:4055565
Update Time:2025-11-07

2,6-Diisopropyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diisopropyl-4-nitroaniline
    • 4-nitro-2,6-di(propan-2-yl)aniline
    • Benzenamine,2,6-bis(1-methylethyl)-4-nitro-
    • 2,5-DIHYDRO-3-METHYL-1-PHENYL-1H-PHOSPHOLE
    • 2,6-Diisopropyl-4-nitrophenylamine
    • 3,6-diisopropyl-4-nitroaniline
    • 4-nitro-2,6-diisopropyl aniline
    • 4-NO2-2,6-diisopropylaniline
    • SCHEMBL3607570
    • 163704-72-1
    • AKOS015911014
    • SB79953
    • A810502
    • VQMXCKREXFUBLS-UHFFFAOYSA-N
    • FT-0643581
    • CS-0119483
    • DTXSID70398825
    • Benzenamine, 2,6-bis(1-methylethyl)-4-nitro-
    • DB-043566
    • MDL： MFCD03426208
    • Inchi： 1S/C12H18N2O2/c1-7(2)10-5-9(14(15)16)6-11(8(3)4)12(10)13/h5-8H,13H2,1-4H3
    • InChI Key： VQMXCKREXFUBLS-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C(=C(C=1)C(C)C)N)C(C)C)=O

Computed Properties

  • Exact Mass: 222.13700
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.84000
  • LogP: 4.52820

2,6-Diisopropyl-4-nitroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Diisopropyl-4-nitroaniline Pricemore >>

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2,6-Diisopropyl-4-nitroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:163704-72-1)2,6-Diisopropyl-4-nitroaniline
Order Number:A810502
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):374.0/1333.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:163704-72-1)2,6-Diisopropyl-4-nitroaniline
A810502
Purity:99%/99%
Quantity:1g/5g
Price ($):374.0/1333.0
Email